5-(3-Nitrophenyl)-2-phenyl-1,2,3,10b-tetrahydropyrazolo[1,5-c][1,3]benzoxazine

• IUPAC Name: 5-(3-nitrophenyl)-2-phenyl-2,3,5,10b-tetrahydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C22H19N3O3/c26-25(27)17-10-6-9-16(13-17)22-24-20(18-11-4-5-12-21(18)28-22)14-19(23-24)15-7-2-1-3-8-15/h1-13,19-20,22-23H,14H2
• InChI Key: JHBBRCDFRDNVNA-UHFFFAOYSA-N
• Canonical SMILES: C1C(NN2C1C3=CC=CC=C3OC2C4=CC(=CC=C4)[N+](=O)[O-])C5=CC=CC=C5
• Molecular Formula: C22H19N3O3
• Molecular Weight: 373.4 g/mol

Description

5-(3-Nitrophenyl)-2-phenyl-1,2,3,10b-tetrahydropyrazolo[1,5-c][1,3]benzoxazine, also known as NPB, is a heterocyclic compound that has gained significant interest in scientific research due to its potential applications in various fields. NPB is a fused pyrazolo-benzoxazine compound that has a unique chemical structure, making it a promising candidate for drug design and synthesis.

Scientific Research Applications

Aryl-substituted Derivatives

Aryl-substituted 1,10b-dihydro-5H-pyrazolo[1,5-c]-1,3-benzoxazines were obtained through the condensation of 5-(2-hydroxyphenyl)-3-phenylpyrazole with aromatic aldehydes. These compounds' structures were elucidated using 1H NMR spectra and confirmed by X-ray diffraction, suggesting their potential in material science and chemical synthesis due to their unique structural features (Desenko et al., 1991).

Molluscicidal Activity

Research on 1-(hydroxy/substituted phenyl)propenones, which include dihydropyrazolo[1,5-c][1,3]benzoxazines, highlighted their molluscicidal activity. This indicates their application in agricultural and pest control strategies, particularly in the development of targeted agents against mollusks (Nawwar et al., 1993).

Biological Activity

Synthesis of 5-[4-(2-Aryl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazin-5-yl)benzylidene]-1,3-thiazolidin-4-ones and their evaluation for antitumor and anti-inflammatory activities introduce a new avenue for the development of therapeutic agents. These findings suggest their potential use in pharmaceutical research for creating new treatments (Horishny et al., 2020).

Antimicrobial and Anti-inflammatory Applications

The antimicrobial, anti-inflammatory, and antioxidant activities of spiro derivatives of 1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazines were studied, revealing compounds with significant efficacy against S. aureus and superior anti-inflammatory effects compared to the reference drug diclofenac. This underscores their potential in developing new antimicrobial and anti-inflammatory medications (Mandzyuk et al., 2020).